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Compound of Interest

Compound Name: Methyl 2-amino-5-bromobenzoate

Cat. No.: B046407

An In-depth Technical Guide to Methyl 2-amino-5-bromobenzoate

This technical guide provides a comprehensive overview of Methyl 2-amino-5-
bromobenzoate, a key biochemical reagent and building block in pharmaceutical synthesis. It
is intended for researchers, scientists, and professionals involved in drug discovery and
development.

Core Compound Properties

Methyl 2-amino-5-bromobenzoate is an organic compound that serves as a crucial
intermediate in the synthesis of various biologically active molecules.[1] Its structure, featuring
an aminobenzoate core with a bromine substituent, makes it a versatile precursor for creating
more complex chemical entities.

Quantitative Data Summary

The physicochemical properties of Methyl 2-amino-5-bromobenzoate are summarized in the
table below for easy reference.
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Property Value Source
Molecular Weight 230.06 g/mol [21[31[41[5]
Molecular Formula CsHsBrNO2 [31[5]
CAS Number 52727-57-8 [2][6]
Melting Point 72-74 °C [2][6]
Boiling Point 286.3 £ 20.0 °C (Predicted)

Density 1.578 + 0.06 g/cm? (Predicted)

Linear Formula

BrCsH3(NH2)CO2CHs

[2]

SMILES String

COC(=0)clcc(Br)ccclN

[2]

InChl Key

QVNYNHCNNGKULA-
UHFFFAOYSA-N

[2]

Applications in Drug Development

Methyl 2-amino-5-bromobenzoate is a valuable starting material in medicinal chemistry. It is

utilized in the synthesis of various compounds with potential therapeutic applications. Notably, it

Serves as a precursor for:

e PqsD Inhibitors: Derivatives of this compound have been shown to inhibit PgsD, an enzyme

in the quorum sensing (QS) system of Pseudomonas aeruginosa, a bacterium known for

causing opportunistic infections.[7]

o FabH Inhibitors: It can be used to synthesize 2-benzamidobenzoic acids, which are known

inhibitors of FabH, an essential enzyme in bacterial fatty acid synthesis.[7]

o Hepatitis C Virus (HCV) NS5B Polymerase Inhibitors: The compound is a building block in

the preparation of inhibitors targeting the NS5B RNA polymerase of the Hepatitis C virus.[6]

e Benzothiazines: It is a known intermediate for the synthesis of benzothiazines, a class of

compounds with diverse pharmacological activities.[1]
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Below is a diagram illustrating the role of Methyl 2-amino-5-bromobenzoate as a key
intermediate in the development of potential therapeutic agents.
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Caption: Logical workflow of Methyl 2-amino-5-bromobenzoate in drug discovery.

Experimental Protocols

As Methyl 2-amino-5-bromobenzoate is readily available commercially, experimental
protocols typically focus on its purification or its use in subsequent synthetic steps.

Purification by Recrystallization

This protocol describes a standard method for purifying commercially obtained Methyl 2-
amino-5-bromobenzoate to yield high-purity crystals suitable for sensitive reactions or
analytical studies.[1][8]
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Methodology:

Dissolution: Gently heat a minimal amount of methanol in a flask. Add the crude Methyl 2-
amino-5-bromobenzoate to the warm solvent with stirring until it is fully dissolved. Avoid
boiling the solvent.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration using
fluted filter paper to remove them. This step should be done quickly to prevent premature
crystallization.

Crystallization: Allow the clear, saturated solution to cool slowly to room temperature. The
cooling rate can be further reduced by placing the flask in an insulated container. Slow
cooling promotes the formation of larger, purer crystals.

Isolation: Once crystallization is complete, collect the light-yellow block-like crystals by
vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold methanol to remove any residual
soluble impurities.

Drying: Dry the purified crystals under a vacuum or in a desiccator to remove all traces of the
solvent.

Synthesis of a Derivative: (2-{[4-bromo-2-
(methoxycarbonyl)phenyllamino}-2-oxoethoxy)acetic
acid

This protocol is a representative example of how Methyl 2-amino-5-bromobenzoate is used

as a starting material in a multi-step synthesis.[2]

Methodology: This is a conceptual outline as the full experimental details require access to the

cited literature.

o Acylation: The primary amine group (-NHz2) of Methyl 2-amino-5-bromobenzoate is first
acylated. This is typically achieved by reacting it with an acylating agent, such as an acid
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chloride or anhydride, in the presence of a base to neutralize the acid byproduct. For the
target molecule, a derivative of ethoxyacetic acid would be used.

o Reaction Setup: The reaction is typically carried out in an inert solvent (e.g., dichloromethane
or tetrahydrofuran) at a controlled temperature (e.g., 0 °C to room temperature).

o Work-up and Purification: After the reaction is complete, an aqueous work-up is performed to
remove inorganic salts and other water-soluble impurities. The crude product is then purified,
commonly by column chromatography on silica gel, to isolate the desired intermediate.

» Saponification (if required): If the final target is a carboxylic acid, the methyl ester group (-
CO2CHs) may be hydrolyzed (saponified) using a base like sodium hydroxide, followed by
acidification to yield the final acid product.

Safety and Handling

Methyl 2-amino-5-bromobenzoate is classified as an irritant.[5]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2][5]

o Precautionary Measures: Standard laboratory personal protective equipment (PPE) should
be worn, including gloves, safety glasses, and a lab coat.[2] When handling the powder, a
dust mask is recommended.[2] Work should be conducted in a well-ventilated area or a
chemical fume hood.

This guide provides foundational information for researchers. For detailed synthetic procedures
and advanced applications, consulting the primary peer-reviewed literature is highly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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